4-butoxy-N,3-dimethylbenzenesulfonamide

• IUPAC Name: 4-butoxy-N,3-dimethylbenzenesulfonamide
• InChI: InChI=1S/C12H19NO3S/c1-4-5-8-16-12-7-6-11(9-10(12)2)17(14,15)13-3/h6-7,9,13H,4-5,8H2,1-3H3
• InChI Key: WFTBOSQTVZOKHQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)S(=O)(=O)NC)C
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol

Description

Sulfonamides represent a significant class of organic compounds, characterized by the sulfonamide group (-SO_2NH2) attached to an aromatic or aliphatic structure. They are notable for their diverse chemical and physical properties, which make them crucial in various applications, including medicinal chemistry and materials science.

Synthesis Analysis

Sulfonamides are typically synthesized through the reaction of sulfonyl chlorides with amines. For instance, the synthesis of N,N-dimethylbenzenesulfonamide derivatives can be achieved through the reaction of N,N-dimethylbenzenesulfonyl chloride with n-butyllithium, leading to ortho-lithiosulfonamide derivatives that can undergo further reactions with electrophiles to form various compounds (Watanabe et al., 1969).

Molecular Structure Analysis

The molecular structure of sulfonamides can be elucidated using techniques such as X-ray crystallography, NMR, and IR spectroscopy. These methods help in understanding the conformation, bonding, and electronic structure of the molecules. For example, studies on the crystal structure of sulfonamide derivatives reveal the importance of intramolecular and intermolecular interactions in stabilizing the molecular conformation and influencing the material's properties (Murthy et al., 2018).

Chemical Reactions and Properties

Sulfonamides can participate in various chemical reactions, including condensation, alkylation, and electrophilic aromatic substitution, depending on the functional groups present in the molecule. For example, the condensation of 4-tert-butyl-2,6-dimethylbenzenesulfonamide with glyoxal has been explored, highlighting the versatility of sulfonamides in chemical synthesis (Paromov et al., 2022).